Cas no 81427-15-8 (hazaleamide)

• Product Name: hazaleamide
• CAS No: 81427-15-8
• MF: C₁₈H₂₉NO
• MW: 275.428965330124
• CID: 986736
• PubChem ID: 6439588
• Update Time: 2025-04-20

hazaleamide Chemical and Physical Properties

Names and Identifiers

• hazaleamide
• N-(2-methylpropyl)tetradeca-2,4,8,11-tetraenamide
• 81427-15-8
• (2E,4E,8Z,11Z)-N-Isobutyltetradeca-2,4,8,11-tetraenamide
• (2E,4E,8Z,11Z)-N-(2-methylpropyl)tetradeca-2,4,8,11-tetraenamide
• C18H29NO
• 2,4,8,11-Tetradecatetraenamide, N-(2-methylpropyl)-, (E,E,Z,Z)-

• Inchi： 1S/C18H29NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-18(20)19-16-17(2)3/h5-6,8-9,12-15,17H,4,7,10-11,16H2,1-3H3,(H,19,20)/b6-5-,9-8-,13-12+,15-14+
• InChI Key： YFRGJIVWBMOBIT-GTDPEVRFSA-N
• SMILES： O=C(/C=C/C=C/CC/C=C\C/C=C\CC)NCC(C)C

Computed Properties

• Exact Mass: 275.224914549g/mol
• Monoisotopic Mass: 275.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines